![molecular formula C16H18N2O3S2 B2641900 5-ethyl-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide CAS No. 921786-83-6](/img/structure/B2641900.png)
5-ethyl-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide
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Overview
Description
“5-ethyl-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide” is a compound that contains an indole nucleus . Indole derivatives are known for their diverse biological activities and have been found in many important synthetic drug molecules . They bind with high affinity to multiple receptors, which makes them useful in developing new derivatives .
Scientific Research Applications
Antiviral Activity
Indole derivatives, which include “5-ethyl-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide”, have been found to possess antiviral activities . For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were reported as antiviral agents .
Anti-inflammatory Properties
Indole derivatives also exhibit anti-inflammatory properties . This makes them potential candidates for the development of new anti-inflammatory drugs .
Anticancer Properties
Indole-based compounds have shown notable cytotoxicity toward various human cancer cell lines . In particular, certain compounds exhibited cytotoxicity equal or superior to PAC-1, the first procaspase-3 activating compound . This suggests that “5-ethyl-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide” could potentially be used in cancer treatment.
Anti-HIV Activity
Some indolyl and oxochromenyl xanthenone derivatives have been reported to have anti-HIV-1 activity . This suggests that “5-ethyl-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide” might also have potential applications in the treatment of HIV.
Antioxidant Activity
Indole derivatives have been found to possess antioxidant activities . This suggests that “5-ethyl-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide” could potentially be used as an antioxidant.
Antimicrobial Properties
Indole derivatives also exhibit antimicrobial properties . This makes them potential candidates for the development of new antimicrobial drugs .
Antitubercular Activity
Indole derivatives have been found to possess antitubercular activities . This suggests that “5-ethyl-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide” could potentially be used in the treatment of tuberculosis.
Antithrombotic Properties
The compound “5-ethyl-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide” is currently under clinical development for the prevention and treatment of thromboembolic diseases .
Future Directions
Indole derivatives have an immeasurable potential to be explored for newer therapeutic possibilities . They are of wide interest because of their diverse biological and clinical applications . Therefore, “5-ethyl-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide”, being an indole derivative, could be a potential candidate for future research and development in the field of medicinal chemistry.
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities .
Mode of Action
Indole derivatives are known to interact with their targets in a way that leads to a variety of biological activities .
Biochemical Pathways
Indole derivatives are known to affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
It’s known that the interaction of the neutral ligand chlorothiophene in the s1 subsite allows for the combination of good oral bioavailability and high potency for nonbasic 5 .
Result of Action
Indole derivatives are known to have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .
Action Environment
It’s known that indole derivatives are of wide interest because of their diverse biological and clinical applications .
properties
IUPAC Name |
5-ethyl-N-(1-ethyl-2-oxo-3H-indol-5-yl)thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S2/c1-3-13-6-8-16(22-13)23(20,21)17-12-5-7-14-11(9-12)10-15(19)18(14)4-2/h5-9,17H,3-4,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISGZCSKFRWKUSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C3)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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